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Compound of Interest
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Cat. No.: B15618410 Get Quote

This technical guide provides comprehensive safety information and handling procedures for

Glimepiride-d8, a deuterated analog of the sulfonylurea antidiabetic drug Glimepiride. The

information presented is intended for researchers, scientists, and drug development

professionals working with this compound in a laboratory setting.

Hazard Identification and Classification
Glimepiride-d8, like its parent compound Glimepiride, is a potent pharmaceutical substance.

While specific toxicity data for the deuterated form is limited, the safety profile is expected to be

very similar to that of Glimepiride. The primary health hazard is associated with its

pharmacological activity as a hypoglycemic agent. Accidental ingestion or significant exposure

may lead to a sharp decrease in blood glucose levels. Some sources also classify Glimepiride

as a suspected reproductive toxin.

GHS Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

H361: Suspected of damaging fertility or the unborn child.[2][3]

Precautionary Statements:
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A series of precautionary statements are associated with the handling of Glimepiride, which

should be applied to its deuterated form as well. These include obtaining special instructions

before use, avoiding breathing dust, and using personal protective equipment.[1][2]

Physical and Chemical Properties
Understanding the physical and chemical properties of Glimepiride-d8 is crucial for its safe

handling and storage. The properties are expected to be very similar to those of Glimepiride.

Property Value Reference

Molecular Formula C₂₄H₂₆D₈N₄O₅S [4]

Appearance
White to off-white crystalline

powder or powder
[1][5]

Melting Point 209-215 °C [1][5]

Solubility
DMSO: >10mg/mL; H₂O:

<1mg/mL; EtOH: <1mg/mL
[1]

Stability
Stable under normal

conditions.
[4][5]

Incompatible Materials Strong oxidizing agents. [4][5]

Hazardous Decomposition

Products

Carbon monoxide (CO),

Carbon dioxide (CO₂),

Nitrogen oxides (NOx), Sulfur

oxides.

[5]

Toxicological Information
Toxicological data for Glimepiride-d8 is not readily available. The data for the parent

compound, Glimepiride, is provided below as a reference. It is important to handle

Glimepiride-d8 with the same precautions as a compound with this level of toxicity.
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Toxicity Data Value Reference

Acute Oral Toxicity (LD50) >10 g/kg (rat) [2]

Reproductive Toxicity (TDLo)
254 ug/kg (rabbit, oral, 7-18

days pregnant)
[2]

Experimental Protocol: Safe Laboratory Handling of
Glimepiride-d8
This protocol outlines the essential steps for the safe handling of Glimepiride-d8 in a research

laboratory.

4.1. Engineering Controls:

Work with Glimepiride-d8 in a designated area, preferably within a certified chemical fume

hood or a powder containment hood, to minimize inhalation exposure.[4]

Ensure a safety shower and eye wash station are readily accessible.[2]

4.2. Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[2][4]

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber). Inspect

gloves for any tears or punctures before use.[4][6]

Body Protection: Wear a lab coat. For larger quantities or when there is a risk of splashing,

consider additional protective clothing.[2][5]

Respiratory Protection: For operations that may generate significant dust, use a NIOSH-

approved respirator with a particulate filter.[2][4]

4.3. Handling Procedures:

Avoid the formation of dust and aerosols.[4]
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Use spatulas and other tools carefully to prevent dust generation when weighing or

transferring the powder.

Prepare solutions in a well-ventilated area, preferably within a fume hood.

Wash hands thoroughly after handling the compound, even if gloves were worn.[4]

4.4. Storage:

Store Glimepiride-d8 in a tightly sealed, clearly labeled container.[2][4]

Keep in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong oxidizing agents.[2][4][5]

The recommended storage condition is often a refrigerator.[4]

Store in a locked cabinet or other secure location to prevent unauthorized access.[2]

4.5. Spill and Waste Disposal:

Minor Spills: Carefully sweep up the spilled solid material, avoiding dust generation. Place

the material in a sealed container for disposal. Clean the spill area with a suitable solvent

and then with soap and water.[4][6]

Major Spills: Evacuate the area and prevent entry. Wear appropriate PPE, including

respiratory protection. Follow the minor spill cleanup procedure.

Waste Disposal: Dispose of waste Glimepiride-d8 and any contaminated materials in

accordance with local, state, and federal regulations for hazardous chemical waste.[4]

First-Aid Measures
In case of exposure to Glimepiride-d8, follow these first-aid procedures and seek immediate

medical attention.
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Exposure Route First-Aid Procedure Reference

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

medical attention.

[1][2][4]

Skin Contact

Immediately wash the affected

area with plenty of soap and

water for at least 15 minutes.

Remove contaminated

clothing. Seek medical

attention if irritation persists.

[1][2][4]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[1][2][4]

Ingestion

Do NOT induce vomiting. If the

person is conscious, rinse their

mouth with water and give

them a small amount of water

to drink. Never give anything

by mouth to an unconscious

person. Seek immediate

medical attention.

[1][4]

Visual Workflow for Safe Handling
The following diagram illustrates the key steps and decision points for the safe handling of

Glimepiride-d8 in a laboratory setting.
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Receiving and Storage

Review SDS and Plan Experiment

Inspect container

Don Personal Protective Equipment (PPE)

Identify hazards

Prepare Work Area (Fume Hood)

Gloves, Goggles, Lab Coat

Weighing and Aliquoting

Ensure proper ventilation

Solution Preparation

Minimize dust

Experimental Use

Handle solutions carefully

Decontamination of Workspace and Equipment

After experiment completion

Waste Disposal

Segregate waste

Doff PPE

Follow institutional guidelines

Wash Hands Thoroughly

Proper removal technique

Secure Storage of Remaining Compound

End of workflow

Click to download full resolution via product page

Caption: Workflow for the safe handling of Glimepiride-d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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